Cas no 1467709-12-1 (2-aminopyrazolo1,5-apyrimidine-6-carboxylic acid)

• Product Name: 2-aminopyrazolo1,5-apyrimidine-6-carboxylic acid
• CAS No: 1467709-12-1
• MF: C₇H₆N₄O₂
• MW: 178.14814043045
• CID: 5617932
• PubChem ID: 82410205
• Update Time: 2025-05-22

2-aminopyrazolo1,5-apyrimidine-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-aminopyrazolo[1,5-a]pyrimidine-6-carboxylic acid
• EN300-28669242
• 1467709-12-1
• 2-aminopyrazolo1,5-apyrimidine-6-carboxylic acid

• Inchi： 1S/C7H6N4O2/c8-5-1-6-9-2-4(7(12)13)3-11(6)10-5/h1-3H,(H2,8,10)(H,12,13)
• InChI Key： DQIQUYABCVPGAO-UHFFFAOYSA-N
• SMILES： OC(C1C=NC2=CC(N)=NN2C=1)=O

Computed Properties

• Exact Mass: 178.04907545g/mol
• Monoisotopic Mass: 178.04907545g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 93.5Ų

Additional information on 2-aminopyrazolo1,5-apyrimidine-6-carboxylic acid

Comprehensive Overview of 2-Aminopyrazolo[1,5-a]pyrimidine-6-carboxylic Acid (CAS No. 1467709-12-1)

2-Aminopyrazolo[1,5-a]pyrimidine-6-carboxylic acid (CAS No. 1467709-12-1) is a heterocyclic compound with significant potential in pharmaceutical and agrochemical research. This pyrazolopyrimidine derivative is characterized by its unique carboxylic acid functional group, which enhances its reactivity and applicability in drug discovery. Researchers are increasingly interested in this compound due to its structural similarity to purine bases, making it a promising scaffold for designing kinase inhibitors and anticancer agents.

The compound’s CAS number 1467709-12-1 is frequently searched in scientific databases, reflecting its growing importance in medicinal chemistry. Recent studies highlight its role in modulating enzyme activity, particularly in targeting ATP-binding sites. This aligns with current trends in precision medicine, where researchers seek small-molecule modulators for personalized therapies. The 2-aminopyrazolo core also exhibits potential in crop protection, addressing global demands for sustainable agriculture solutions.

From a synthetic perspective, 2-aminopyrazolo[1,5-a]pyrimidine-6-carboxylic acid offers versatility in structure-activity relationship (SAR) studies. Its carboxylic acid moiety allows for easy derivatization, enabling the development of prodrugs or bioconjugates. This feature is critical for optimizing bioavailability and target selectivity, key challenges in modern drug design. Computational tools like molecular docking further accelerate its exploration in virtual screening campaigns.

Environmental and regulatory considerations are also driving interest in this compound. Unlike traditional hazardous intermediates, 1467709-12-1 demonstrates favorable green chemistry profiles, aligning with the EPA’s Safer Choice initiatives. Its low ecotoxicity makes it attractive for biodegradable formulations, a hotspot in industrial biotechnology. These attributes are frequently queried in patent literature, underscoring its commercial viability.

In summary, 2-aminopyrazolo[1,5-a]pyrimidine-6-carboxylic acid (CAS No. 1467709-12-1) bridges multiple disciplines—from oncology to agrochemical innovation. Its dual utility in therapeutic and sustainable applications positions it as a compound of enduring relevance. As AI-driven drug discovery gains traction, this molecule’s QSAR data will likely fuel further breakthroughs, answering pressing questions in high-throughput screening and materials science.